3-(ethylsulfonyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfonyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N2O4S2/c1-4-26(22,23)13-7-5-6-12(10-13)17(21)20-18-19-15-14(24-3)9-8-11(2)16(15)25-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: AWHFEVGVBSDORP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)C)OC
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol

Description

The compound “3-(ethylsulfonyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzamide” is a complex organic molecule. It contains a benzamide group, a sulfone group, a methoxy group, and a methylbenzothiazole group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it could be synthesized through a series of reactions involving the coupling of the appropriate benzothiazole and benzamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a sulfone group, a methoxy group, and a methylbenzothiazole group. These groups could potentially participate in various intermolecular interactions, affecting the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the benzamide group could potentially undergo hydrolysis, while the benzothiazole group could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the sulfone group could enhance its solubility in polar solvents, while the benzothiazole group could contribute to its UV-visible absorption properties.

Scientific Research Applications

Photophysics and Solvent Effects

Background:

3-(Ethylsulfonyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)benzamide: (abbreviated as MMT) is a key material used in the synthesis of naphthalene. .

Findings:

Implications: Understanding solvent effects on MMT can aid in developing new optoelectronic materials and analytical tools.

Organic Synthesis: Pinacol Boronic Esters

Background: Pinacol boronic esters are valuable building blocks in organic synthesis.

Application: . These esters find applications in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions and C-H functionalization.

Future Directions

Given the presence of the benzothiazole and benzamide groups in its structure, this compound could potentially be of interest in medicinal chemistry research. Further studies could explore its synthesis, properties, and potential biological activity.